3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]-

• CAS No.: 340681-02-9
• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 3-[hydroxy-(3-nitrophenyl)methyl]but-3-en-2-one
• InChI: InChI=1S/C11H11NO4/c1-7(8(2)13)11(14)9-4-3-5-10(6-9)12(15)16/h3-6,11,14H,1H2,2H3
• InChI Key: WLZNSKOTSBIWOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=C)C(C1=CC(=CC=C1)[N+](=O)[O-])O

Description

3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- is an organic compound with a complex structure that includes a butenone backbone and a hydroxy-nitrophenyl group

Preparation Methods

The synthesis of 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- typically involves multi-step organic reactions. One common method includes the reaction of 3-buten-2-one with a hydroxy-nitrophenyl derivative under specific conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur, where the hydroxy group can be replaced by other functional groups using appropriate reagents.

Scientific Research Applications

3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can affect various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar compounds to 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- include:

3-Buten-2-one: A simpler analog without the hydroxy-nitrophenyl group.

4-Phenyl-3-buten-2-one: Contains a phenyl group instead of a nitrophenyl group.

3-Methyl-3-buten-2-one: A methyl-substituted analog. These compounds share similar reactivity but differ in their specific applications and properties due to the presence of different functional groups